Tert-butyl 3-[[4-[(prop-2-enoylamino)methyl]benzoyl]amino]pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[[4-[(prop-2-enoylamino)methyl]benzoyl]amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C20H27N3O4/c1-5-17(24)21-12-14-6-8-15(9-7-14)18(25)22-16-10-11-23(13-16)19(26)27-20(2,3)4/h5-9,16H,1,10-13H2,2-4H3,(H,21,24)(H,22,25)
• InChI Key: JGFXUAMWQSEMFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC(=O)C2=CC=C(C=C2)CNC(=O)C=C
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the pyrrolidine ring and the various functional groups. The exact structure could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The amide group could participate in condensation reactions, and the double bond in the prop-2-enoyl group could undergo addition reactions. The pyrrolidine ring could also potentially be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing allergic reactions. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and investigating its safety and environmental impact.